cis-4-Methyl-2-hexene
Overview
Description
Cis-4-Methyl-2-hexene: is an organic compound with the chemical formula C7H14. It belongs to the class of alkenes, which contain carbon-carbon double bonds. The compound’s structure consists of a six-carbon chain with a methyl group (CH3) attached to one of the carbon atoms adjacent to the double bond.
Preparation Methods
Synthetic Routes::
Hydroboration-Oxidation:
- Industrial-scale production typically involves the epoxidation route due to its efficiency and scalability.
Chemical Reactions Analysis
Oxidation: Cis-4-methyl-2-hexene can undergo oxidative reactions, forming epoxides or diols.
Hydrogenation: Reduction of the double bond yields 4-methylhexane.
Hydrohalogenation: Addition of HCl or HBr across the double bond forms the corresponding halohexane.
Scientific Research Applications
Organic Synthesis: Cis-4-methyl-2-hexene serves as a versatile intermediate in the synthesis of various organic compounds.
Flavor and Fragrance Industry: It contributes to the aroma of certain fruits and flowers.
Mechanism of Action
Notable Mechanisms: While specific mechanisms for cis-4-methyl-2-hexene are not extensively studied, it likely participates in various reactions due to its double bond.
Comparison with Similar Compounds
Trans-4-Methyl-2-hexene: The trans isomer has the methyl groups on opposite sides of the double bond.
2-Hexene: A linear hexene isomer with a double bond at the second carbon atom.
1,2-Dichloroethane: A structurally related compound with restricted rotation around the carbon-carbon single bond.
Properties
CAS No. |
3683-19-0 |
|---|---|
Molecular Formula |
C7H14 |
Molecular Weight |
98.19 g/mol |
IUPAC Name |
(Z)-4-methylhex-2-ene |
InChI |
InChI=1S/C7H14/c1-4-6-7(3)5-2/h4,6-7H,5H2,1-3H3/b6-4- |
InChI Key |
MBNDKEPQUVZHCM-XQRVVYSFSA-N |
Isomeric SMILES |
CCC(C)/C=C\C |
Canonical SMILES |
CCC(C)C=CC |
Origin of Product |
United States |
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